Cas no 1105196-98-2 (1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one)

1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-one core with an aminoethyl substituent at the 1-position and a 2-methylbenzyl group at the 5-position. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the aminoethyl moiety enhances solubility and provides a handle for further derivatization, while the 2-methylbenzyl group may contribute to selective binding interactions. Its well-defined molecular architecture makes it a valuable intermediate for pharmaceutical research, offering opportunities for structure-activity relationship (SAR) studies in drug discovery programs.
1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one structure
1105196-98-2 structure
Product Name:1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
CAS No:1105196-98-2
MF:C15H17N5O
MW:283.328382253647
MDL:MFCD11986563
CID:4560709
PubChem ID:33677451
Update Time:2025-06-08

1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • 1-(2-Amino-ethyl)-5-(2-methyl-benzyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-aminoethyl)-1,5-dihydro-5-[(2-methylphenyl)methyl]-
    • 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
    • EN300-239084
    • CCG-305278
    • AKOS005206415
    • 1105196-98-2
    • 1-(2-aminoethyl)-5-[(2-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
    • 1-(2-aminoethyl)-5-[(2-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • F2135-0834
    • MDL: MFCD11986563
    • Inchi: 1S/C15H17N5O/c1-11-4-2-3-5-12(11)9-19-10-17-14-13(15(19)21)8-18-20(14)7-6-16/h2-5,8,10H,6-7,9,16H2,1H3
    • InChI Key: KCWQPUSHLSNMBF-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC=C2C)C(=O)C2C=NN(CCN)C=2N=1

Computed Properties

  • Exact Mass: 283.14331018g/mol
  • Monoisotopic Mass: 283.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 76.5Ų

1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A116496-100mg
1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
1105196-98-2
100mg
$ 95.00 2022-06-08
TRC
A116496-500mg
1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
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Chemenu
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Chemenu
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Chemenu
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Chemenu
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1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
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